Cas no 52482-08-3 (Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate)

Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate structure
52482-08-3 structure
Product Name:Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
CAS No:52482-08-3
MF:C9H11NO3
MW:181.188542604446
CID:1091590
PubChem ID:23006225
Update Time:2025-04-20

Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
    • Ethyl 5,6-dihydro-4H-cyclopenta[d][1,2]oxazole-3-carboxylate
    • ETHYL 4H,5H,6H-CYCLOPENTA[D][1,2]OXAZOLE-3-CARBOXYLATE
    • 893638-43-2
    • AM807287
    • SY343665
    • DB-187457
    • 52482-08-3
    • ethyl5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate
    • MLS003675842
    • SMR002356401
    • MFCD08701221
    • 4H-Cyclopent[d]isoxazole-3-carboxylic acid, 3a,5,6,6a-tetrahydro-,ethyl ester, cis-
    • Inchi: 1S/C9H11NO3/c1-2-12-9(11)8-6-4-3-5-7(6)13-10-8/h2-5H2,1H3
    • InChI Key: CAJBQPZCGFXGKT-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(C(=O)OCC)=N1)CCC2

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Ethyl 5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxylate Pricemore >>

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